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Compound of Interest

Compound Name: Beryllium diiodide

Cat. No.: B1593921

For Researchers, Scientists, and Drug Development Professionals
Introduction

Beryllium diiodide (Belz) is an inorganic compound that exists as colorless, needle-like
crystals.[1][2] It is a highly hygroscopic substance that reacts violently with water.[1][2] Due to
the significant health hazards associated with beryllium compounds, stringent handling and
storage protocols are imperative to ensure the safety of laboratory personnel. These
application notes provide essential information and protocols for the safe management of
beryllium diiodide in a research and development setting.

Physicochemical Properties

A summary of the key quantitative data for beryllium diiodide is presented in the table below
for easy reference.
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Property Value References
Molecular Formula Bel2 [1]

Molar Mass 262.821 g/mol [1]
Appearance Colorless needle-like crystals [11[2]
Density 4.325 g/cm? [1]

Melting Point 480-510 °C [1][2]

Boiling Point 585-595 °C [1112]

Reacts violently with water.
Solubility Soluble in ethanol and carbon [1112][3]
disulfide.

o Reacts violently with water,
Water Solubility _ o [1][2]
forming hydroiodic acid.

Health and Safety Hazards

Beryllium compounds are classified as Group 1 carcinogens by the International Agency for
Research on Cancer (IARC). The primary health concern associated with beryllium is
berylliosis, a chronic and often fatal lung disease.[4] Acute exposure can cause irritation to the
skin, eyes, and respiratory tract.[5][6]

Occupational Exposure Limits for Beryllium (as Be):[4][7]

e OSHA PEL (Permissible Exposure Limit): 0.2 pug/ms3 (8-hour TWA)

e OSHA STEL (Short-Term Exposure Limit): 2.0 pg/m3 (15-minute exposure)
e NIOSH REL (Recommended Exposure Limit): 0.0005 mg/m3 (as Be)[4]

Handling and Storage Protocols
Personal Protective Equipment (PPE)

Due to the high toxicity of beryllium compounds, a comprehensive PPE strategy is mandatory.
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» Respiratory Protection: A NIOSH-approved respirator with appropriate particulate filters is
required when handling beryllium diiodide powder.[5][8]

o Eye Protection: Chemical safety goggles or a face shield must be worn.[5][8]

» Skin Protection: Wear nitrile or neoprene gloves and a lab coat.[8] For tasks with a high risk
of exposure, disposable coveralls are recommended.

Footwear: Closed-toe shoes are required in the laboratory.

Engineering Controls

« Ventilation: All handling of beryllium diiodide powder must be conducted in a certified
chemical fume hood or a glove box to minimize inhalation exposure.[8]

» Designated Areas: Establish designated areas for working with beryllium compounds, with
clear signage indicating the hazard.[8]

Storage

o Conditions: Store beryllium diiodide in a tightly sealed container in a cool, dry, and well-
ventilated area.[7][9]

e Incompatibilities: Keep away from water and moisture, as it reacts violently.[1][2] Store
separately from incompatible materials such as oxidizing agents.

» Labeling: All containers must be clearly labeled with the chemical name, hazard warnings
("Toxic," "Carcinogen™), and handling precautions.[8]

Spill and Waste Disposal

o Spill Response: In case of a spill, evacuate the area and prevent the spread of dust. Do not
use dry sweeping methods.[8] Clean up spills using a HEPA-filtered vacuum cleaner or by
wet methods.[8] All spill cleanup materials must be disposed of as hazardous waste.

o Waste Disposal: All beryllium-contaminated waste, including empty containers, disposable
PPE, and cleaning materials, must be collected in sealed, labeled containers and disposed
of as hazardous waste according to institutional and regulatory guidelines.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1593921?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA3548006&productDescription=BERYLLIUM+OXIDE%2C+99.95%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://ehs.mit.edu/wp-content/uploads/Beryllium_Program.pdf
https://www.fishersci.com/store/msds?partNumber=AA3548006&productDescription=BERYLLIUM+OXIDE%2C+99.95%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://ehs.mit.edu/wp-content/uploads/Beryllium_Program.pdf
https://ehs.mit.edu/wp-content/uploads/Beryllium_Program.pdf
https://www.benchchem.com/product/b1593921?utm_src=pdf-body
https://ehs.mit.edu/wp-content/uploads/Beryllium_Program.pdf
https://ehs.mit.edu/wp-content/uploads/Beryllium_Program.pdf
https://www.benchchem.com/product/b1593921?utm_src=pdf-body
https://www.dla.mil/Portals/104/Documents/Strategic%20Materials/Solicitation%20Docs/Beryllium/SDS%20-%20Beryllium%20FINAL.pdf?ver=2020-08-25-081829-350
https://www.xixisys.com/substances/7787-53-3
https://www.bionity.com/en/encyclopedia/Beryllium_iodide.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB5246315_EN.htm
https://ehs.mit.edu/wp-content/uploads/Beryllium_Program.pdf
https://ehs.mit.edu/wp-content/uploads/Beryllium_Program.pdf
https://ehs.mit.edu/wp-content/uploads/Beryllium_Program.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Experimental Protocols
General Protocol for Handling Beryllium Diiodide in a
Research Setting

This protocol outlines the general steps for safely handling beryllium diiodide powder in a
laboratory.

e Preparation:

[¢]

Ensure all necessary PPE is available and in good condition.

[e]

Verify that the chemical fume hood or glove box is functioning correctly.

o

Prepare all necessary equipment and reagents before handling the compound.

[¢]

Place absorbent pads on the work surface to contain any potential spills.
e Handling:
o Don the appropriate PPE before entering the designated handling area.

o Perform all manipulations of beryllium diiodide powder within the certified fume hood or
glove box.

o Use dedicated spatulas and weighing boats for beryllium compounds.

o Carefully weigh the required amount of beryllium diiodide, avoiding the generation of
dust.

o If making a solution, slowly add the beryllium diiodide to the solvent, being mindful of its
reactivity, especially with protic solvents.

e Post-Handling:

o Decontaminate all surfaces and equipment used for handling beryllium diiodide.
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o Carefully remove and dispose of all contaminated disposable materials in the designated
hazardous waste container.

o Remove PPE in the designated area, avoiding contamination of personal clothing.
o Wash hands thoroughly with soap and water after handling.

Visualizations

Workflow for Safe Handling and Storage of Beryllium
Diiodide

Start:
Receive Beryllium Diiodide

:

Store in a cool, dry,
well-ventilated area in a
tightly sealed container.

Prepare for Handling:
- Don full PPE
- Verify engineering controls

Handle in Fume Hood/Glove Box:

- Use designated equipment
- Minimize dust generation

Post-Handling Procedures:
- Decontaminate work area
- Dispose of waste

End:
Secure Storage
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Caption: Workflow for the safe handling and storage of beryllium diiodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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